7-(3-Chloro-but-2-enyl)-8-heptylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
7-(3-Chloro-but-2-enyl)-8-heptylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331726-09-1
VCID:
VC0403434
InChI:
InChI=1S/C17H25ClN4O2S/c1-4-5-6-7-8-11-25-17-19-14-13(22(17)10-9-12(2)18)15(23)20-16(24)21(14)3/h9H,4-8,10-11H2,1-3H3,(H,20,23,24)/b12-9-
SMILES:
CCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C
Molecular Formula:
C17H25ClN4O2S
Molecular Weight:
384.9g/mol
7-(3-Chloro-but-2-enyl)-8-heptylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
CAS No.: 331726-09-1
Main Products
VCID: VC0403434
Molecular Formula: C17H25ClN4O2S
Molecular Weight: 384.9g/mol
| CAS No. | 331726-09-1 |
|---|---|
| Product Name | 7-(3-Chloro-but-2-enyl)-8-heptylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C17H25ClN4O2S |
| Molecular Weight | 384.9g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-heptylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C17H25ClN4O2S/c1-4-5-6-7-8-11-25-17-19-14-13(22(17)10-9-12(2)18)15(23)20-16(24)21(14)3/h9H,4-8,10-11H2,1-3H3,(H,20,23,24)/b12-9- |
| Standard InChIKey | ZRFRQUFYEAXWKT-XFXZXTDPSA-N |
| Isomeric SMILES | CCCCCCCSC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C |
| SMILES | CCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 5757296 |
| Last Modified | Nov 11 2021 |
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